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Compound of Interest

Compound Name: N-Benzylpropanamide

Cat. No.: B1265853

For laboratory professionals engaged in research and development, the responsible
management and disposal of chemical reagents is a cornerstone of a safe and compliant
operational environment. This document provides a comprehensive guide to the proper
disposal procedures for N-Benzylpropanamide, emphasizing safety, regulatory compliance,
and environmental stewardship. While a specific Safety Data Sheet (SDS) detailing disposal
was not located, the following procedures are based on general best practices for chemical
waste management. It is imperative that all personnel consult their institution's Environmental
Health and Safety (EHS) department for specific guidance in adherence to local, state, and
federal regulations.

Chemical and Physical Properties

A clear understanding of a substance's properties is fundamental to its safe handling and
disposal. The following table summarizes the key physical and chemical data for N-
Benzylpropanamide.[1][Z]
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Property Value

Molecular Formula C10H13NO

Molecular Weight 163.22 g/mol [2]

Boiling Point 343.6°C at 760 mmHg[1]
Flash Point 202.1°C[1]

Density 1.012 g/cm3[1]

Vapor Pressure 6.94E-05mmHg at 25°C[1]
LogP (Octanol-Water) 2.55310[1]

CAS Number 10264-12-7[2]

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, adherence to fundamental safety measures is critical.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves (such as nitrile), and a laboratory coat.

» Ventilation: Conduct all handling and disposal procedures in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.

Step-by-Step Disposal Protocol

The proper disposal of N-Benzylpropanamide and its associated waste requires a systematic
approach to ensure safety and regulatory compliance.

o Waste Identification and Segregation:

o Designated Waste Container: Establish a dedicated and clearly labeled waste container
for "N-Benzylpropanamide Waste." This container should be made of a chemically
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resistant material (e.g., high-density polyethylene) and be in good condition with a secure
lid.

o Avoid Mixing: Do not mix N-Benzylpropanamide waste with other chemical waste
streams to prevent unknown and potentially hazardous reactions.

o Segregate Waste Types:

» Solid Waste: Collect any contaminated solid materials, such as gloves, absorbent pads,
and weighing papers, in a designated solid waste container.

» Liquid Waste: Collect pure N-Benzylpropanamide and any solutions containing the
compound in a dedicated liquid waste container.

» Sharps Waste: Any contaminated sharps, such as needles or broken glassware, must
be disposed of in a designated sharps container.

e Disposal of Empty Containers:

o Triple Rinsing: Empty containers that previously held N-Benzylpropanamide should be
triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

o Rinsate Collection: The first rinsate should be collected and disposed of as hazardous
liquid waste. Subsequent rinsates may also need to be collected depending on institutional
policies.

o Final Container Disposal: After triple-rinsing, the decontaminated container can be
disposed of according to your institution's guidelines for non-hazardous laboratory
glassware or plasticware.

» Waste Storage and Labeling:

o Labeling: All waste containers must be clearly and accurately labeled with "Hazardous
Waste" and the full chemical name, "N-Benzylpropanamide.”

o Storage: Store sealed waste containers in a designated satellite accumulation area within
the laboratory. This area should be secure and away from incompatible materials.
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» Final Disposal:

o Professional Disposal: The ultimate disposal of chemical waste must be managed by a
licensed hazardous waste disposal company.

o Institutional Coordination: Contact your institution's EHS department to arrange for the
pickup and disposal of the hazardous waste.

o Documentation: Maintain meticulous records of the waste generated, including the
chemical name, quantity, and date of disposal, as part of your laboratory's chemical
inventory and waste logs.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of N-
Benzylpropanamide.
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Disposal Workflow for N-Benzylpropanamide
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and environmentally responsible disposal of N-Benzylpropanamide, thereby promoting a
culture of safety and regulatory compliance within their work environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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